Cas no 259537-16-1 (3-Benzyloxycarbonylamino-4-methylbenzenesulfonamide)

• Product Name: 3-Benzyloxycarbonylamino-4-methylbenzenesulfonamide
• CAS No: 259537-16-1
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 6085457
• PubChem ID: 22347461
• Update Time: 2025-10-24

3-Benzyloxycarbonylamino-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-methyl-5-sulfamoylphenyl)carbamate
• UHLGMTJJAZLKQG-UHFFFAOYSA-N
• 259537-16-1
• SCHEMBL3776955
• 3-benzyloxycarbonylamino-4-methylbenzenesulfonamide
• EN300-4578057
• 3-Benzyloxycarbonylamino-4-methylbenzenesulfonamide

• Inchi： 1S/C15H16N2O4S/c1-11-7-8-13(22(16,19)20)9-14(11)17-15(18)21-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,18)(H2,16,19,20)
• InChI Key： UHLGMTJJAZLKQG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)NC(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-Benzyloxycarbonylamino-4-methylbenzenesulfonamide

Recent Advances in the Study of 3-Benzyloxycarbonylamino-4-methylbenzenesulfonamide (CAS: 259537-16-1)

3-Benzyloxycarbonylamino-4-methylbenzenesulfonamide (CAS: 259537-16-1) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of enzyme inhibition and drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current research endeavors.

The synthesis of 3-Benzyloxycarbonylamino-4-methylbenzenesulfonamide has been optimized in recent years, with researchers employing novel catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve a high-purity product, which is critical for subsequent biological testing. The structural elucidation of this compound has also been advanced through X-ray crystallography, revealing key interactions at the molecular level that may underpin its biological activity.

One of the most promising areas of research for 3-Benzyloxycarbonylamino-4-methylbenzenesulfonamide lies in its potential as a carbonic anhydrase inhibitor. Carbonic anhydrases are a family of enzymes involved in various physiological processes, and their dysregulation has been implicated in diseases such as glaucoma, epilepsy, and cancer. Recent in vitro studies have shown that this compound exhibits selective inhibition against carbonic anhydrase isoforms, particularly CA-II and CA-IX, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of targeted therapies.

In addition to its enzyme inhibitory properties, 3-Benzyloxycarbonylamino-4-methylbenzenesulfonamide has been investigated for its antimicrobial activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported moderate antibacterial effects against Gram-positive bacteria, including Staphylococcus aureus. While the exact mechanism of action remains under investigation, preliminary data indicate that the sulfonamide moiety may disrupt bacterial folate synthesis, a pathway critical for microbial survival. Further optimization of the compound's structure could enhance its potency and broaden its spectrum of activity.

The pharmacokinetic profile of 3-Benzyloxycarbonylamino-4-methylbenzenesulfonamide has also been a subject of recent research. Studies using in vitro models have demonstrated favorable solubility and permeability characteristics, which are essential for oral bioavailability. However, challenges such as metabolic stability and plasma protein binding remain to be addressed. Computational modeling and structure-activity relationship (SAR) studies are currently underway to design analogs with improved drug-like properties.

In conclusion, 3-Benzyloxycarbonylamino-4-methylbenzenesulfonamide (CAS: 259537-16-1) represents a versatile scaffold with significant potential in medicinal chemistry. Its dual role as a carbonic anhydrase inhibitor and antimicrobial agent underscores its therapeutic relevance. Ongoing research efforts are focused on optimizing its chemical structure, elucidating its mechanism of action, and evaluating its efficacy in preclinical models. These advancements position this compound as a promising candidate for future drug development initiatives.